Cas no 63321-54-0 (Carbamic acid,N-octyl-, 4-nitrophenyl ester)

• Product Name: Carbamic acid,N-octyl-, 4-nitrophenyl ester
• CAS No: 63321-54-0
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 509256
• PubChem ID: 3017402
• Update Time: 2025-06-11

Carbamic acid,N-octyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-octyl-, 4-nitrophenyl ester
• (4-nitrophenyl) N-octylcarbamate
• 4-nitrophenyl N-octylcarbamate
• 4-Nitrophenyl octylcarbamate
• CS-0094878
• DTXSID20979441
• 4-Nitrophenyl hydrogen octylcarbonimidate
• DB-316707
• D75658
• 63321-54-0
• Carbamic acid, octyl-, 4-nitrophenyl ester
• 4-Nnoc

• Inchi： 1S/C15H22N2O4/c1-2-3-4-5-6-7-12-16-15(18)21-14-10-8-13(9-11-14)17(19)20/h8-11H,2-7,12H2,1H3,(H,16,18)
• InChI Key： BHPTXUSQDRFHQA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(NCCCCCCCC)=O

Computed Properties

• Exact Mass: 294.15806
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47

Additional information on Carbamic acid,N-octyl-, 4-nitrophenyl ester

Recent Advances in the Study of Carbamic acid,N-octyl-, 4-nitrophenyl ester (CAS: 63321-54-0)

Carbamic acid,N-octyl-, 4-nitrophenyl ester (CAS: 63321-54-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique ester linkage and nitro-phenyl group, has been explored for various applications, including enzyme inhibition, drug delivery, and as a potential therapeutic agent. Recent studies have focused on its mechanism of action, pharmacokinetics, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

A recent study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of Carbamic acid,N-octyl-, 4-nitrophenyl ester on cholinesterase enzymes, which are critical targets in the treatment of neurodegenerative diseases such as Alzheimer's. The study demonstrated that the compound exhibits potent inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing new cholinesterase inhibitors.

Another significant research effort, detailed in the European Journal of Pharmaceutical Sciences, explored the use of Carbamic acid,N-octyl-, 4-nitrophenyl ester as a prodrug for targeted drug delivery. The study highlighted the compound's ability to undergo enzymatic hydrolysis in specific tissues, releasing active therapeutic agents. This property was leveraged to enhance the bioavailability and reduce the systemic toxicity of anticancer drugs, showcasing its versatility in pharmaceutical applications.

In addition to its therapeutic potential, Carbamic acid,N-octyl-, 4-nitrophenyl ester has been studied for its role in chemical biology. A recent paper in Bioorganic & Medicinal Chemistry Letters reported its use as a chemical probe to investigate enzyme-substrate interactions. The compound's ability to form stable covalent adducts with active site residues of target enzymes provided valuable insights into enzyme mechanisms and facilitated the design of more effective inhibitors.

Despite these promising findings, challenges remain in the clinical translation of Carbamic acid,N-octyl-, 4-nitrophenyl ester. Issues such as metabolic stability, selectivity, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to optimize its pharmacokinetic and pharmacodynamic properties, paving the way for its potential use in clinical settings.

In conclusion, Carbamic acid,N-octyl-, 4-nitrophenyl ester (CAS: 63321-54-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to targeted drug delivery, with recent studies underscoring its potential as a therapeutic agent and a valuable tool in chemical biology. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in medicine.